Cas no 1206997-56-9 (4-phenyl-1-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonyl-1,2,3,6-tetrahydropyridine)

• Product Name: 4-phenyl-1-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonyl-1,2,3,6-tetrahydropyridine
• CAS No: 1206997-56-9
• MF: C₂₅H₂₂N₄O
• MW: 394.468385219574
• CID: 6199304
• PubChem ID: 30386872
• Update Time: 2025-05-18

4-phenyl-1-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonyl-1,2,3,6-tetrahydropyridine
• VU0647573-1
• (4-phenyl-3,6-dihydro-2H-pyridin-1-yl)-(1-phenyl-5-pyrrol-1-ylpyrazol-4-yl)methanone
• (4-phenyl-5,6-dihydropyridin-1(2H)-yl)(1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone
• 1206997-56-9
• AKOS024513973
• 4-phenyl-1-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonyl]-1,2,3,6-tetrahydropyridine
• SR-01000923448
• SR-01000923448-1
• F5578-1134

• Inchi： 1S/C25H22N4O/c30-25(28-17-13-21(14-18-28)20-9-3-1-4-10-20)23-19-26-29(22-11-5-2-6-12-22)24(23)27-15-7-8-16-27/h1-13,15-16,19H,14,17-18H2
• InChI Key： ZATGDJFUQZGEJV-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C2C=CC=CC=2)C=1N1C=CC=C1)N1CC=C(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 394.17936134g/mol
• Monoisotopic Mass: 394.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-phenyl-1-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonyl-1,2,3,6-tetrahydropyridine

Introduction to 4-phenyl-1-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonyl-1,2,3,6-tetrahydropyridine (CAS No: 1206997-56-9)

The compound 4-phenyl-1-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonyl-1,2,3,6-tetrahydropyridine, identified by its CAS number 1206997-56-9, represents a fascinating molecule in the realm of pharmaceutical chemistry. This heterocyclic compound features a complex structural framework that integrates multiple pharmacophoric elements, making it a subject of significant interest for medicinal chemists and researchers exploring novel therapeutic avenues. The structural motif encompasses a pyrazole core, a tetrahydropyridine scaffold, and substituents such as phenyl and pyrrole groups, which collectively contribute to its unique chemical and biological properties.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can modulate multiple biological targets simultaneously. The 4-phenyl-1-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonyl-1,2,3,6-tetrahydropyridine structure exemplifies this trend by incorporating elements that are known to interact with various enzymes and receptors. For instance, the pyrazole ring is a well-documented scaffold in medicinal chemistry, often associated with anti-inflammatory and anticancer activities. Its incorporation into the tetrahydropyridine backbone enhances the molecule's potential to interact with central nervous system (CNS) targets, which is evident from its structural analogy to known psychoactive agents.

The presence of the phenyl group at the 4-position of the pyrazole ring introduces additional hydrophobicity and electronic properties that can influence binding affinity and selectivity. This modification is particularly relevant in the context of developing drugs that require precise targeting to avoid off-target effects. Moreover, the 5-(1H-pyrrol-1-yl) moiety adds another layer of complexity by introducing a nitrogen-rich heterocycle that can engage in hydrogen bonding interactions. Such interactions are crucial for stabilizing protein-ligand complexes and improving drug-receptor affinity.

One of the most compelling aspects of this compound is its potential as a lead structure for developing novel therapeutics. The tetrahydropyridine scaffold is well-known for its role in cardiovascular drugs due to its ability to interact with calcium channels. However, its application extends beyond this domain, as demonstrated by recent studies exploring its utility in treating neurological disorders. The combination of the pyrazole and tetrahydropyridine moieties creates a versatile platform that can be further modified to optimize pharmacokinetic and pharmacodynamic properties.

In light of these attributes, researchers have been investigating derivatives of 4-phenyl-1-1-phenyl-5-(1H-pyrrol-1-y)-1H-pyrazolecarbonyl 12 ,3 ,6 -tetrahydropyridine (CAS No: 1206997 56 9) for their potential applications in modulating central nervous system (CNS) disorders. Preclinical studies have suggested that compounds with similar structural motifs may exhibit properties such as analgesic effects or modulation of neurotransmitter systems. These findings are particularly intriguing given the growing demand for alternative treatments for conditions like chronic pain and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include functional group interconversions, heterocycle formations, and protecting group strategies to ensure regioselectivity and yield optimization. The use of advanced catalytic systems has also enabled more efficient synthetic routes, reducing the environmental impact while maintaining high purity standards. These advancements are critical in ensuring that promising lead structures like 4 phenyl 11 phenyl 51 H pyrrol 11 yl 51 H pyrazole 41 carbonyl 12 ,3 ,6 tetrahydropyridine (CAS No: 1206997 56 9) can be translated into viable drug candidates.

The pharmacological profile of this compound is further enriched by its ability to undergo metabolic transformations that may enhance bioavailability or produce active metabolites. For example, hydrolysis or oxidation of certain functional groups could generate new pharmacophores or enhance binding interactions with biological targets. Understanding these metabolic pathways is essential for designing molecules that exhibit prolonged efficacy while minimizing side effects.

Computational modeling has also played a pivotal role in studying 4 phenyl 11 phenyl 51 H pyrrol 11 yl 51 H pyrazolecarbonyl12 ,3 ,6 tetrahydropyridine (CAS No: 1206997569). Molecular dynamics simulations and docking studies have provided insights into how this compound interacts with target proteins at an atomic level. These simulations have helped identify key residues involved in binding and have guided modifications to improve affinity and selectivity. Such computational approaches are indispensable in modern drug discovery pipelines due to their ability to predict molecular behavior with high accuracy.

The versatility of this scaffold has also led to investigations into its potential applications beyond traditional pharmaceuticals. For instance, researchers have explored its use as an intermediate in material science applications where similar heterocyclic structures are employed for their electronic properties or stability under extreme conditions. This interdisciplinary approach underscores the broad utility of compounds like 4 phenyl11 phenyl51 H pyrrol11 yl51 H pyrazole41 carbonyl12 ,3 ,6 tetrahydropyridine (CAS No:1206997569).

In conclusion,4 phenyl11 phenyl51 H pyrrol11 yl51 H pyrazole41 carbonyl12 ,3 ,6 tetrahydropyridine (CAS No:1206997569) stands as a remarkable example of how structural complexity can be leveraged to develop novel therapeutics with diverse applications. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration in both academic research and industrial drug development pipelines。 The ongoing studies into its biological activity， synthetic pathways，and computational interactions highlight the compound's significance as a lead structure for future pharmaceutical innovations。 As research continues， it is likely that new derivatives will emerge， expanding upon its potential benefits across multiple therapeutic areas。